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Compound of Interest

Compound Name: Metolachlor OA

Cat. No.: B124071

For Immediate Implementation: Essential Safety and Handling Protocols for Metolachlor OA in
Laboratory Settings

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Metolachlor OA. Adherence to these procedures is
paramount to ensure personal safety and the integrity of your research.

Chemical Safety and Hazard Information

Metolachlor OA is a metabolite of the herbicide Metolachlor. While comprehensive
toxicological data for Metolachlor OA is not as extensive as for its parent compound, available
information indicates that it should be handled with care. The Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) identifies Metolachlor OA as a potential skin
sensitizer and a cause of serious eye irritation.

Quantitative Toxicity and Exposure Data

The following table summarizes available toxicological data for Metolachlor and its metabolite,
Metolachlor OA. It is important to note that specific occupational exposure limits (e.g., PEL,
TLV) have not been established for Metolachlor OA. Therefore, it is crucial to handle it with the
assumption that it may pose health risks and to always follow safe work practices.
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Substance CAS Number Parameter Value Species
H317: May
Metolachlor OA 152019-73-3 GHS Hazard cause an allergic -
skin reaction
H319: Causes
GHS Hazard serious eye -
irritation
1200 - 2780
Metolachlor 51218-45-2 Acute Oral LD50 Rat
mg/kg

Acute Dermal
LD50

> 2000 mg/kg

96-hour LC50 ~3 mg/L Rainbow Trout
96-hour LC50 5 mg/L Carp
96-hour LC50 15.0 mg/L Bluegill Sunfish
Daphnia
48-hour LC50 25 mg/L
(waterflea)

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling Metolachlor OA to minimize

exposure through dermal contact, inhalation, and ingestion.

Essential PPE for Handling Metolachlor OA
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Protection Type

Specific Equipment

Key Considerations

Eye and Face Protection

Chemical splash goggles and

a face shield

Must be worn at all times in the
laboratory, especially during
weighing, dissolving, and

transferring the compound.

Skin Protection

Nitrile gloves (double-gloving

recommended)

Ensure gloves are compatible
with the solvents being used.
Change gloves immediately if

contaminated.

Lab coat

A fully buttoned lab coat
should be worn to protect skin

and clothing.

Respiratory Protection

Use in a certified chemical

fume hood

All handling of solid
Metolachlor OA and
preparation of its solutions
must be performed in a
properly functioning chemical
fume hood to prevent

inhalation of dust or aerosols.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of Metolachlor OA in

a laboratory setting, from preparation to disposal.
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Caption: Workflow for the safe handling of Metolachlor OA.
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Detailed Methodologies
Standard Operating Procedure for Handling Metolachlor
OA

e Preparation:

[¢]

Before handling, review the Safety Data Sheet (SDS) for Metolachlor OA.

[e]

Ensure all necessary PPE is available and in good condition.

o

Verify that the chemical fume hood is functioning correctly.

[¢]

Prepare all necessary equipment and reagents within the fume hood to minimize
movement of the hazardous material.

e Handling:
o When weighing the solid compound, use a draft shield to prevent dispersal of dust.
o Use a spatula for transferring the solid. Avoid creating dust.
o When dissolving, add the solvent to the solid slowly to prevent splashing.

o All containers holding Metolachlor OA or its solutions must be clearly labeled with the
chemical name, concentration, and hazard symbols.

o When transporting solutions, use secondary containment to prevent spills.
e Cleanup:

o Decontaminate all work surfaces with an appropriate solvent and then with soap and water
after each use.

o Wipe up any spills immediately with absorbent material, and dispose of the contaminated
material as hazardous waste.
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o Wash hands thoroughly with soap and water after handling the chemical and before
leaving the laboratory.

Disposal Plan

Proper disposal of Metolachlor OA and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation: All waste contaminated with Metolachlor OA, including unused
solutions, contaminated PPE (gloves, etc.), and absorbent materials from spills, must be
collected in a designated, labeled, and sealed hazardous waste container.

o Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous
Waste," the full chemical name "Metolachlor OA," and the associated hazards (e.g., "Skin
Sensitizer," "Eye Irritant™).

» Disposal Protocol: Follow your institution's and local regulations for the disposal of
hazardous chemical waste. Do not dispose of Metolachlor OA down the drain or in regular
trash. Arrange for pickup by your institution's environmental health and safety department or
a licensed hazardous waste disposal company.

This comprehensive guide is intended to be a primary resource for the safe handling of
Metolachlor OA. By integrating these procedures into your laboratory's standard operating
protocols, you contribute to a safer research environment for yourself and your colleagues.

¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Metolachlor OA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407 1#personal-protective-equipment-for-handling-
metolachlor-oa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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